Cas no 560082-51-1 (8-Fluoro-4H-benzo1,4oxazin-3-one)

• Product Name: 8-Fluoro-4H-benzo1,4oxazin-3-one
• CAS No: 560082-51-1
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• MDL: MFCD09835010
• CID: 2675346
• PubChem ID: 55277464
• Update Time: 2025-06-30

8-Fluoro-4H-benzo1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-4H-1,4-benzoxazin-3-one
• 8-FLUORO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• SY130722
• 8-FLUORO-2H-1,4-BENZOXAZIN-3(4H)-ONE
• MFCD09835010
• AB53069
• Z1198233377
• 8-FLUORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
• 560082-51-1
• SCHEMBL2599615
• DTRPZILXGOFOKO-UHFFFAOYSA-N
• 8-Fluoro-4H-benzo[1.4]oxazin-3-one
• EN300-262361
• 8-FLUORO-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
• CS-0243321
• C15993
• 8-FLUORO-4H-BENZO[1,4]OXAZIN-3-ONE
• AKOS006329183
• KXA08251
• 8-Fluoro-4H-benzo1,4oxazin-3-one

• MDL： MFCD09835010
• Inchi： 1S/C8H6FNO2/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4H2,(H,10,11)
• InChI Key： DTRPZILXGOFOKO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OCC(N2)=O

Computed Properties

• Exact Mass: 167.03800
• Monoisotopic Mass: 167.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 1.24170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 8-Fluoro-4H-benzo1,4oxazin-3-one

8-Fluoro-4H-benzo[1,4]oxazin-3-one: A Comprehensive Overview

8-Fluoro-4H-benzo[1,4]oxazin-3-one (CAS No. 560082-51-1) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzo[1,4]oxazines, which are heterocyclic aromatic compounds characterized by a six-membered ring containing two oxygen atoms. The presence of a fluorine atom at the 8-position introduces distinct electronic and steric properties, making this compound a valuable subject for both fundamental research and potential therapeutic applications.

The synthesis of 8-Fluoro-4H-benzo[1,4]oxazin-3-one involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the oxazine ring system, thereby improving yield and purity.

One of the most intriguing aspects of 8-Fluoro-4H-benzo[1,4]oxazin-3-one is its pharmacological profile. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. A 2023 study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key inflammatory pathways such as COX-2 and NF-kB, which are implicated in conditions like arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 8-Fluoro-4H-benzo[1,4]oxazin-3-one has been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on optimizing its solubility and stability under various conditions to enhance its performance in these applications.

The structural versatility of 8-Fluoro-4H-benzo[1,4]oxazin-3-one also lends itself to further functionalization. Chemists have explored the substitution of other halogens or functional groups at various positions on the ring system to investigate their effects on physical and chemical properties. For example, introducing electron-withdrawing groups at specific positions has been shown to enhance the compound's reactivity in certain reactions.

From an environmental standpoint, understanding the degradation pathways of 8-Fluoro-4H-benzo[1,4]oxazin-3-one is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its biodegradation mechanisms under different environmental conditions.

In conclusion, 8-Fluoro-4H-benzo[1,4]oxazin-3-one (CAS No. 560082-51-1) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development efforts.